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Reproducibility of Dibenzyl Disulfide Corrosion
Studies: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the experimental reproducibility of corrosion

studies involving Dibenzyl Disulfide (DBDS). It is intended to assist researchers in designing

robust experiments and interpreting results with a clear understanding of the critical variables

that influence outcomes. This document synthesizes data from various studies to highlight the

factors affecting reproducibility and provides standardized protocols for key experimental

methods.

Factors Influencing Reproducibility
The reproducibility of Dibenzyl Disulfide (DBDS) corrosion studies is critically dependent on a

range of experimental parameters. Variations in these factors can lead to significant differences

in observed corrosion rates and the formation of copper sulfide, the primary corrosion product.

Understanding and controlling these variables is paramount for achieving consistent and

comparable results across different studies and laboratories.

Key factors that have been identified to influence the outcomes of DBDS corrosion studies

include:
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Temperature: The rate of copper sulfide formation is highly dependent on temperature.

Higher temperatures generally accelerate the degradation of DBDS and the subsequent

corrosion of copper.[1][2]

DBDS Concentration: The concentration of DBDS in the insulating medium, typically mineral

oil, directly impacts the extent of corrosion.[1][3] Even low concentrations of DBDS can lead

to significant corrosion over time.[1]

Oxygen Availability: The presence of oxygen can influence the corrosion mechanism. Some

studies suggest that low-oxygen environments may promote the deposition of copper sulfide

on paper insulation, while others indicate that oxygen can accelerate the overall corrosion

process.[4]

Presence of Other Compounds: The composition of the insulating oil, including the presence

of other additives such as antioxidants (e.g., DBPC) and passivators, can either inhibit or

accelerate the corrosive effects of DBDS.

Test Method and Duration: The specific experimental protocol employed, such as the ASTM

D1275 or the Covered Conductor Deposition (CCD) test, and the duration of the experiment

are crucial determinants of the results.[4][5]

The following diagram illustrates the interplay of these key factors that affect the reproducibility

of DBDS corrosion studies.
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Factors Influencing the Reproducibility of DBDS Corrosion Studies.

Comparative Analysis of Experimental Data
The following tables summarize quantitative and semi-quantitative data from various studies on

the effect of DBDS concentration and temperature on copper corrosion. The lack of

standardized reporting across studies makes direct numerical comparison challenging;

however, the trends are informative for experimental design.

Table 1: Effect of Dibenzyl Disulfide (DBDS) Concentration on Copper Corrosion
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DBDS
Concentrati
on (ppm)

Test
Method

Temperatur
e (°C)

Duration
Observed
Outcome

Reference

5

ASTM

D1275B

Conditions

150 >100 hours

Copper strip

failed

(corroded)

[1]

>4 CCD Test 150 72 hours
Considered

corrosive
[3]

10 Not Specified Not Specified Not Specified

Threshold for

copper

sulfide

deposition

risk

[6]

50

ASTM

D1275B

Conditions

150 40-48 hours

Copper strip

failed

(corroded)

[1]

125

ASTM

D1275B

Conditions

150 40-48 hours

Copper strip

failed

(corroded)

[1]

250
ASTM

D1275B
150 <40 hours

Copper strip

failed

(corroded)

[1]

Table 2: Effect of Temperature on Dibenzyl Disulfide (DBDS) Corrosion

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.doble.com/wp-content/uploads/2008-DBDS_Destruction_Lewand_and_Reed.pdf
https://www.researchgate.net/figure/Effect-of-DBDS-concentrations-on-copper-strip-after-CCD-test-at-150-C_fig1_307948514
https://www.researchgate.net/publication/307948514_Maximum_acceptable_concentrations_of_dbds_sulphur_mercaptan_and_optimal_concentration_of_passivators_for_safe_and_prolonged_operation_of_power_transformers
https://www.doble.com/wp-content/uploads/2008-DBDS_Destruction_Lewand_and_Reed.pdf
https://www.doble.com/wp-content/uploads/2008-DBDS_Destruction_Lewand_and_Reed.pdf
https://www.doble.com/wp-content/uploads/2008-DBDS_Destruction_Lewand_and_Reed.pdf
https://www.benchchem.com/product/b120166?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperatur
e (°C)

DBDS
Concentrati
on

Test
Method

Duration
Observed
Outcome

Reference

80 Present Not Specified >60 days

Corrosive

sulfur attack

on copper

observed

[1]

110 Present Not Specified
"Relatively

short period"

Corrosion of

copper

surface

occurred

[1]

140 Not Specified
ASTM

D1275A
19 hours

Historical

standard;

found to be

insufficient for

some oils

[5]

150 Not Specified
ASTM

D1275B
48 hours

More severe

and sensitive

method for

detecting

corrosive

sulfur

[5]

150 Not Specified CCD Test 72 hours

Standard

temperature

for Covered

Conductor

Deposition

test

[7]

Inter-Laboratory Reproducibility
An international round-robin test conducted by CIGRE Working Group A2.32 provides the most

direct assessment of the reproducibility of corrosive sulfur tests. The findings from this effort led

to the development of the IEC 62535 standard. A key finding from these inter-laboratory tests
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was that for repeatability (i.e., duplicate results within the same laboratory), there was 100%

agreement. While specific quantitative data for reproducibility (agreement between different

laboratories) is not readily available in the public domain, the establishment of a standardized

method like IEC 62535 based on this work is a significant step towards improving inter-

laboratory agreement.

Experimental Protocols
Detailed and standardized experimental protocols are essential for enhancing the

reproducibility of research findings. Below are the methodologies for two key tests used in the

evaluation of DBDS-related corrosion.

ASTM D1275-B: Standard Test Method for Corrosive
Sulfur in Electrical Insulating Liquids
This method is designed to detect the presence of corrosive sulfur compounds in electrical

insulating oils.

1. Apparatus:

Oven or bath capable of maintaining a temperature of 150 ± 1°C.
Test flasks, 250 mL.
Electrolytic copper strips (99.9+% purity).
Polishing materials (silicon carbide paper of various grits).
Nitrogen gas supply.

2. Procedure:

Prepare a copper strip by polishing it to a clean, uniform surface.
Place the polished strip in a test flask and add 250 mL of the oil sample.
Purge the flask with nitrogen for 1 minute to remove oxygen.
Seal the flask and place it in the oven at 150°C for 48 hours.
After the incubation period, remove the strip, wash it with a suitable solvent, and compare it
to the ASTM Copper Strip Corrosion Standard.

3. Interpretation:
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The degree of corrosion is assessed by the color change of the copper strip. A "pass" or "fail"
determination is made based on the ASTM classification.

Covered Conductor Deposition (CCD) Test (Based on
IEC 62535)
This test evaluates the propensity of an insulating oil to cause the formation of copper sulfide

deposits on paper-wrapped conductors.

1. Apparatus:

Oven capable of maintaining a temperature of 150 ± 1°C.
Glass vials with airtight caps.
Copper conductors.
Kraft insulating paper.

2. Procedure:

Wrap a copper conductor with one layer of Kraft insulating paper.
Place the wrapped conductor in a glass vial and add the oil sample.
Seal the vial and place it in the oven at 150°C for 72 hours.
After the aging period, remove the wrapped conductor.
Carefully unwrap the paper and visually inspect both the paper and the conductor for any
discoloration or deposits.

3. Interpretation:

The presence and color of any deposits on the paper or the conductor are used to classify
the oil as corrosive or non-corrosive.

The following diagram outlines the workflow for the ASTM D1275-B and CCD tests.
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ASTM D1275-B Workflow CCD Test (IEC 62535) Workflow
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Workflow for ASTM D1275-B and CCD Tests.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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